Cas no 867353-53-5 (tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate)

Tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate is a specialized carbamate derivative featuring a phenolic hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group. This compound is particularly useful in organic synthesis and medicinal chemistry, where the Boc group serves as a temporary amine protector under mild acidic conditions, while the hydroxyphenyl moiety offers potential for further functionalization. Its structural design enables selective deprotection and coupling reactions, making it valuable in peptide synthesis and intermediate preparation. The presence of both carbamoyl and phenolic functionalities enhances its versatility in constructing complex molecular architectures. High purity grades ensure reproducibility in research and industrial applications.
tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate structure
867353-53-5 structure
Product Name:tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate
CAS No:867353-53-5
MF:C14H20N2O4
MW:280.319603919983
MDL:MFCD17839385
CID:4663221
PubChem ID:51284468
Update Time:2025-05-22

tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [3-[(2-hydroxyphenyl)amino]-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-Butyl N-{2-[(2-hydroxyphenyl)carbamoyl]ethyl}carbamate
    • tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate
    • MDL: MFCD17839385
    • Inchi: 1S/C14H20N2O4/c1-14(2,3)20-13(19)15-9-8-12(18)16-10-6-4-5-7-11(10)17/h4-7,17H,8-9H2,1-3H3,(H,15,19)(H,16,18)
    • InChI Key: ITCYJQNDTZAABR-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCCC(NC1=CC=CC=C1O)=O

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Additional information on tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate

Comprehensive Overview of tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5)

The compound tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a tert-butyl group and a hydroxyphenyl moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it may contribute to the development of novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate is its role in peptide synthesis and protecting group chemistry. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during synthetic processes, and this compound exemplifies its utility. Recent trends in green chemistry have also sparked discussions about optimizing the synthesis of such intermediates to reduce environmental impact, aligning with global sustainability goals.

In the context of AI-driven drug discovery, compounds like 867353-53-5 are often highlighted in computational studies. Machine learning models frequently analyze such structures to predict their reactivity, solubility, and bioavailability. This aligns with the increasing number of searches for "AI in chemical research" and "computational chemistry tools," reflecting the intersection of technology and traditional synthetic methods.

Another area of interest is the compound's potential role in neuroprotective agents. The hydroxyphenyl group is a common motif in molecules studied for their antioxidant properties, which are relevant to neurodegenerative conditions like Alzheimer's disease. Online queries such as "neuroprotection mechanisms" and "phenolic compounds in medicine" demonstrate public and scientific curiosity about these applications.

From a synthetic chemistry perspective, the stability and reactivity of tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate make it a valuable building block. Its compatibility with various coupling reactions and catalysts is frequently explored in academic publications. Searches for "amide bond formation" and "carbamate protecting groups" often lead to discussions about similar compounds, underscoring its relevance in modern organic synthesis.

Quality control and analytical characterization of 867353-53-5 are also critical topics. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structure. These methods are frequently searched alongside terms like "chemical purity standards" and "analytical validation," highlighting the importance of rigorous testing in chemical manufacturing.

In summary, tert-Butyl N-{2-(2-hydroxyphenyl)carbamoylethyl}carbamate (CAS No. 867353-53-5) represents a fascinating intersection of medicinal chemistry, synthetic methodology, and technological innovation. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific discourse.

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